Cas no 14545-01-8 (1H-Imidazole,1-(2,4-dinitrophenyl)-)

• Product Name: 1H-Imidazole,1-(2,4-dinitrophenyl)-
• CAS No: 14545-01-8
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• CID: 214131
• PubChem ID: 99482
• Update Time: 2025-04-19

1H-Imidazole,1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2,4-dinitrophenyl)-
• 1-(2,4-dinitrophenyl)imidazole
• (2,4-dinitropheyl)imidazole
• 1-(2,4-Dinitro-phenyl)-1H-imidazol
• 1-(2,4-dinitrophenyl)-1H-imidazole
• 1-(2,4-dinitro-phenyl)-1H-imidazole
• 2,4-dinitrophenylimidazole
• AC1L40XF
• AC1Q1YLG
• AG-D-89363
• AR-1J2273
• CTK4C4551
• Imidazole, 1-(2,4-dinitrophenyl)-
• N-(2,4-dinitrophenyl)imidazole
• N-2,4-dinitrophenylimidazole
• NSC226251
• NSC 226251
• SCHEMBL10786918
• AKOS001086896
• DTXSID20163040
• NSC-226251
• UNII-84GSF96KWU
• 14545-01-8
• 84GSF96KWU
• 1H-Imidazole, 1-(2,4-dinitrophenyl)-

• Inchi： 1S/C9H6N4O4/c14-12(15)7-1-2-8(9(5-7)13(16)17)11-4-3-10-6-11/h1-6H
• InChI Key： DDUTWQBMJHOFNK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.03898
• Monoisotopic Mass: 234.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 441.6°C at 760 mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.708
• PSA: 104.1
• LogP: 2.73510